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Compound of Interest

Compound Name: Nonaethylene glycol

Cat. No.: B1679837

For immediate release:

This document provides essential safety and logistical information for the proper disposal of
nonaethylene glycol, ensuring the safety of laboratory personnel and the protection of the
environment. Researchers, scientists, and drug development professionals are advised to

adhere to these procedural guidelines to mitigate risks and ensure compliance with standard
safety protocols.

I. Nonaethylene Glycol: Essential Safety Data

Nonaethylene glycol is a chemical compound that requires careful handling and disposal.
Below is a summary of its key quantitative data.
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Property Value Source(s)
Molecular Formula C18H38010 [1]
Molecular Weight 414.49 g/mol [1][2]
Appearance Solid at <24°C, Liquid at o

>25.2°C

Melting/Freezing Point

24.0-25.2 °C

[1]

Boiling Point

190 °C at 0.01 mmHg

Hazards

Causes serious eye irritation.

May be harmful if swallowed.

Causes skin irritation. May

cause respiratory irritation.

Il. Experimental Protocols for Safe Disposal

The proper disposal of nonaethylene glycol is critical to prevent environmental contamination

and ensure workplace safety. The following step-by-step methodology should be followed.

1. Personal Protective Equipment (PPE): Before handling nonaethylene glycol, all personnel

must be equipped with the appropriate PPE. This includes:

» Eye Protection: Tightly fitting safety goggles with side-shields.

» Hand Protection: Chemical-resistant gloves.

o Skin and Body Protection: Impervious clothing and, if necessary, a face shield and protective

boots.

o Respiratory Protection: A suitable respirator should be used if ventilation is inadequate or if

exposure limits are exceeded.

2. Waste Characterization: The first step in disposal is to determine if the nonaethylene glycol

waste is classified as hazardous. This may be influenced by what it has been mixed with during
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experimental procedures. If the waste contains heavy metals or other toxic constituents, it may
be considered hazardous. When in doubt, it is best to treat the waste as hazardous.

3. Segregation and Storage:

» Do not mix nonaethylene glycol waste with other waste streams unless explicitly permitted
by your institution's waste management guidelines.

» Store the waste in a clean, leak-proof, and clearly labeled container.

o The container must be marked with the words "Hazardous Waste," the name of the
chemical, and the accumulation start date.

» Store the container in a cool, dry, and well-ventilated area, away from incompatible materials.
4. Disposal Procedure:

» Never pour nonaethylene glycol down the drain or dispose of it in the regular trash. This
can lead to environmental contamination and may be illegal.

» Contact your institution's Environmental Health and Safety (EHS) department or a licensed
hazardous waste disposal company to arrange for pickup and proper disposal. These
services are equipped to handle and transport chemical waste in accordance with
regulations.

5. Spill Management: In the event of a spill, take the following steps:
o Evacuate personnel from the immediate area.

o Ensure adequate ventilation.

o Wear the appropriate PPE as described in section 1.

o Absorb the spill with an inert, non-combustible material such as diatomite or universal
binders.

o Collect the absorbed material and place it in a sealed, labeled container for disposal as
hazardous waste.
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o Decontaminate the spill area with alcohol or another suitable solvent.

lll. Visualizing the Disposal Workflow

The following diagram outlines the logical steps for the proper disposal of nonaethylene

glycol.
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Caption: Logical workflow for the proper disposal of nonaethylene glycol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hasth

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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